Cas no 2415390-83-7 (2(1H)-Pyridinone, 5,6-dihydro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 2(1H)-Pyridinone, 5,6-dihydro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2415390-83-7
• MF: C₁₁H₁₈BNO₃
• MW: 223.076523303986
• CID: 6414018
• PubChem ID: 72218555
• Update Time: 2024-11-07

2(1H)-Pyridinone, 5,6-dihydro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• MFCD22548342
• 6-OXO-1,2,3,6-TETRAHYDROPYRIDINE-4-BORONIC ACID PINACOL ESTER
• PS-19259
• AB85608
• F86185
• 2415390-83-7
• 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-2,3-DIHYDRO-1H-PYRIDIN-6-ONE
• 2(1H)-Pyridinone, 5,6-dihydro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 5,6-Dihydro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2(1h)-pyridinone
• DB-154793

• Inchi： 1S/C11H18BNO3/c1-10(2)11(3,4)16-12(15-10)8-5-6-13-9(14)7-8/h7H,5-6H2,1-4H3,(H,13,14)
• InChI Key： ITYXYTPSLMUKQZ-UHFFFAOYSA-N
• SMILES： C1(=O)NCCC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 223.1379736g/mol
• Monoisotopic Mass: 223.1379736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• pka: 15.26±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines